Cas no 1783794-18-2 (3,3-difluoro-3-(3-methylphenyl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(3-methylphenyl)propan-1-ol
• CAS No: 1783794-18-2
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 5989923
• PubChem ID: 105442011
• Update Time: 2025-06-08

3,3-difluoro-3-(3-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(3-methylphenyl)propan-1-ol
• EN300-1949009
• 1783794-18-2

• Inchi： 1S/C10H12F2O/c1-8-3-2-4-9(7-8)10(11,12)5-6-13/h2-4,7,13H,5-6H2,1H3
• InChI Key： OMYXSTQSAMCBTR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C)C=1)(CCO)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3,3-difluoro-3-(3-methylphenyl)propan-1-ol

Introduction to 3,3-difluoro-3-(3-methylphenyl)propan-1-ol (CAS No. 1783794-18-2)

3,3-difluoro-3-(3-methylphenyl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1783794-18-2, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a difluoromethyl group and a methylphenyl substituent, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 3,3-difluoro-3-(3-methylphenyl)propan-1-ol consists of a propan-1-ol backbone with fluorine atoms at the 3-position and a 3-methylphenyl group attached to the same carbon. This arrangement imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate biological activity in subtle yet significant ways. The fluorine atom's small size and high electronegativity allow it to participate in various non-covalent interactions with biological targets, such as hydrogen bonding and π-stacking interactions. These properties have been leveraged to develop novel therapeutic agents with improved efficacy and selectivity.

One of the most compelling aspects of 3,3-difluoro-3-(3-methylphenyl)propan-1-ol is its potential application in the synthesis of bioactive molecules. The compound's dual functionality—combining an alcohol group with fluorinated and aromatic moieties—makes it a versatile building block for constructing more complex pharmacophores. Researchers have utilized similar structural motifs in the design of kinase inhibitors, antiviral agents, and other therapeutic compounds.

Recent studies have highlighted the role of fluorinated alcohols in modulating enzyme activity. For instance, compounds containing difluoromethyl groups have been shown to enhance binding affinity to enzymes by improving hydrophobic interactions and reducing conformational flexibility. The alcohol moiety in 3,3-difluoro-3-(3-methylphenyl)propan-1-ol also provides a site for further functionalization, allowing for the introduction of additional pharmacophoric elements.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluorine atoms can alter the pharmacokinetic properties of a molecule, such as its absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). By incorporating fluorine into drug candidates like 3,3-difluoro-3-(3-methylphenyl)propan-1-ol, developers can potentially achieve better bioavailability and reduced susceptibility to metabolic degradation.

Moreover, the aromatic ring in 3,3-difluoro-3-(3-methylphenyl)propan-1-ol contributes to its ability to engage in π-stacking interactions with biological targets. These interactions are crucial for maintaining binding affinity and stability within biological systems. The combination of these structural features makes this compound an attractive candidate for further investigation.

In academic research, 3,3-difluoro-3-(3-methylphenyl)propan-1-ol has been explored as a precursor for more complex molecules. Its unique reactivity allows for selective functionalization at multiple sites, enabling the synthesis of diverse chemical libraries. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying novel lead compounds.

The synthesis of 3,3-difluoro-3-(3-methylphenyl)propan-1-ol involves multi-step organic transformations that highlight its synthetic utility. Advanced synthetic methodologies have been employed to introduce the necessary fluorine atoms and aromatic substituents with high precision. These techniques often involve palladium-catalyzed cross-coupling reactions and other transition-metal-catalyzed processes that are well-established in modern organic synthesis.

One notable application of this compound is in the development of imaging agents for diagnostic purposes. Fluorinated compounds are frequently used in positron emission tomography (PET) scans due to their ability to be incorporated into biologically active molecules without significantly altering their pharmacological properties. The alcohol group in 3,3-difluoro-3-(methylphenyl)-propa-n-l-lactone can be further modified to introduce radioactive isotopes or other markers for imaging studies.

The potential therapeutic applications of CAS No. 1783794182 extend beyond diagnostics. Preclinical studies have suggested that derivatives of this compound may exhibit anti-inflammatory, analgesic, or even anticancer properties. These findings are based on computational modeling and initial biological assays that demonstrate favorable interactions with target proteins.

The role of computational chemistry in studying compounds like CAS No 1783794182 cannot be overstated. Molecular modeling techniques have been employed to predict how this molecule might interact with biological targets at the atomic level. These simulations provide valuable insights into binding modes and affinity predictions before experimental validation is undertaken.

In conclusion,CAS No 1783794182, or (CAS NO 1783794182) as it is sometimes referred to informally,is a fascinating compound with significant potential applications across multiple domains including pharmaceuticals, imaging technologies,and materials science.* Its unique structural features,* such as*the presence*of difluoromethyl*and*aromatic groups,*make it an attractive candidate for further research.* As our understanding*of fluorinated compounds*continues*to grow,*so too will*the number*of innovative uses*we discover.